5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C21H21BrN2O2S
• Molecular Weight: 445.4 g/mol
• IUPAC Name: (5E)-5-[(3-bromo-4-methoxyphenyl)methylidene]-2-(3,4-dimethylphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H21BrN2O2S/c1-5-24-20(25)19(12-15-7-9-18(26-4)17(22)11-15)27-21(24)23-16-8-6-13(2)14(3)10-16/h6-12H,5H2,1-4H3/b19-12+,23-21?
• InChI Key: WQVAFROCZAAHDK-PXWOKZSGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OC)Br)/SC1=NC3=CC(=C(C=C3)C)C
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)Br)SC1=NC3=CC(=C(C=C3)C)C

Description

5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as BMDBM, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. BMDBM belongs to the class of thiazolidinone derivatives, which have been found to possess various biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one exerts its biological activities by inhibiting various enzymes and signaling pathways. For example, 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins and play a role in tumor invasion and metastasis. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has also been found to inhibit the NF-κB signaling pathway, which plays a role in inflammation and cancer development.
Biochemical and Physiological Effects
5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to possess various biochemical and physiological effects. In vitro studies have shown that 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. In addition, 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to possess antiviral properties by inhibiting the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized using a two-step reaction process. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to possess various biological activities, including antitumor, anti-inflammatory, and antiviral properties, making it a versatile compound for use in different types of experiments. However, there are also limitations to the use of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has low solubility in water, which can make it difficult to dissolve in aqueous solutions. In addition, 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has low stability in acidic and basic conditions, which can affect its biological activity.

Future Directions

There are several future directions for research on 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One direction is to investigate the mechanism of action of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in more detail. Specifically, it would be important to identify the specific enzymes and signaling pathways that 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one inhibits. Another direction is to investigate the potential applications of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in drug development. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to possess various biological activities, making it a promising compound for use in the development of new drugs. Finally, it would be important to investigate the pharmacokinetics and toxicity of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in vivo, as this information is crucial for the development of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one as a therapeutic agent.
Conclusion
In conclusion, 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to possess various biological activities, including antitumor, anti-inflammatory, and antiviral properties. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized using a two-step reaction process and has several advantages for use in lab experiments. However, there are also limitations to the use of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments. There are several future directions for research on 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, including investigating its mechanism of action, potential applications in drug development, and pharmacokinetics and toxicity in vivo.

Synthesis Methods

5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized using a two-step reaction process. The first step involves the condensation of 3-bromo-4-methoxybenzaldehyde with 3,4-dimethylaniline to form the Schiff base intermediate. The second step involves the reaction of the Schiff base intermediate with ethyl 2-bromoacetate and thiosemicarbazide to form 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. The overall yield of 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is approximately 60%.

Scientific Research Applications

5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in drug development. It has been found to possess various biological activities, including antitumor, anti-inflammatory, and antiviral properties. 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, 5-(3-Bromo-4-methoxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to possess antiviral properties by inhibiting the replication of the hepatitis C virus.